Cas no 503534-46-1 (Benzenamine, 4-nitro-2-[(trimethylsilyl)ethynyl]-)

• Product Name: Benzenamine, 4-nitro-2-[(trimethylsilyl)ethynyl]-
• CAS No: 503534-46-1
• MF: C₁₁H₁₄N₂O₂Si
• MW: 234.326563358307
• CID: 1565473
• PubChem ID: 22222841
• Update Time: 2025-04-21

Benzenamine, 4-nitro-2-[(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-nitro-2-[(trimethylsilyl)ethynyl]-
• SCHEMBL5718688
• 4-nitro-2-[2-(trimethylsilyl)ethynyl]aniline
• 503534-46-1

• Inchi： 1S/C11H14N2O2Si/c1-16(2,3)7-6-9-8-10(13(14)15)4-5-11(9)12/h4-5,8H,12H2,1-3H3
• InChI Key： QFMNEIGGYKEWON-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C=CC=1N)[N+](=O)[O-])(C)(C)C

Computed Properties

• Exact Mass: 234.08252
• Monoisotopic Mass: 234.082454228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16